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Compound of Interest
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Cat. No.: B1585567

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylindium (In(CHs)3), commonly abbreviated as TMI, is a colorless, pyrophoric solid
organoindium compound.[1] It serves as a critical precursor in Metalorganic Vapour Phase
Epitaxy (MOVPE) for the deposition of indium-containing compound semiconductors.[1][2]
These materials are integral to the manufacturing of various electronic and optoelectronic
devices, including laser diodes, light-emitting diodes (LEDs), and concentrated photovoltaic
cells.[2] Due to its hazardous nature, strict adherence to handling and storage protocols is
imperative to ensure personnel safety and experimental integrity.[2]

Chemical and Physical Properties

Trimethylindium is highly reactive and possesses specific physical properties that necessitate
careful management in a laboratory or manufacturing setting.[3] It is a white solid that is
pyrophoric, meaning it can ignite spontaneously upon contact with air.[1][3] Furthermore, it
reacts violently with water.[3][4]

Quantitative Data Summary
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Property Value Source
Molecular Formula CsHoln [415]
Molecular Weight 159.92 g/mol [3114]
Appearance White solid [3]
Melting Point 88 °C (191 °F) [3][6]
Boiling Point 133.8 °C (272.8 °F) [3]

) Crystal: 1.568 g/cms3; Powder:
Density _ [31[6]
1.3 g/cm3 (experimental)

logio P(mmHg) = 10.52 -
Vapor Pressure [3]
3014/T(K)

Experimental Protocols
Protocol 1: Safe Handling of Trimethylindium

Objective: To outline the standard operating procedure for the safe handling of TMI in a
research or production environment.

Materials and Equipment:

Trimethylindium in a sealed container

e Inert atmosphere glove box or a sealed system

» Fire-resistant laboratory coat or protective clothing[5][7]

» Neoprene or nitrile rubber gloves[5]

» Full face shield and chemical workers' goggles[5]

o Emergency eye wash stations and safety showers in the immediate vicinity[5][7]

o Specialized fire-extinguishing media for organometallics (e.g., dry chemical powder, lime,
sand, or soda ash)[3][5]
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Procedure:
e Preparation:

o Ensure all personal protective equipment (PPE) is worn correctly before entering the
designated handling area.[5][8] Contact lenses should not be worn.[3][5]

o Verify that the glove box or sealed system is purged with an inert gas (e.g., nitrogen or
argon) and that the oxygen and moisture levels are below 50 ppm.[5][7]

o Confirm the availability and functionality of emergency equipment, including safety
showers, eyewash stations, and appropriate fire extinguishers.[5][7]

e Handling:

[¢]

Introduce the sealed TMI container into the inert atmosphere of the glove box.

[e]

Once inside the glove box, carefully open the container.

o

Dispense the required amount of TMI using clean, dry tools. Avoid generating dust.[5][7]

[¢]

Do not allow TMI to come into contact with air or moisture.[5][7]

o

Keep away from heat, sparks, open flames, and other ignition sources.[5][9]
e Post-Handling:
o Securely reseal the TMI container under the inert atmosphere.

o Decontaminate any tools or surfaces that have come into contact with TMI according to
established laboratory procedures.

o Remove the TMI container from the glove box and return it to proper storage.

o Wash hands and other exposed areas with mild soap and water after completing the work
and before leaving the laboratory.[5][7]

Protocol 2: Storage of Trimethylindium
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Objective: To provide guidelines for the safe and compliant storage of TMI to maintain its
integrity and prevent hazardous situations.

Materials and Equipment:
o Sealed containers of Trimethylindium
o A dedicated, well-ventilated, and locked storage area[5][7]
* Inert gas (nitrogen or argon) supply for storage containers[5][7]
Procedure:
o Container Management:
o Always keep the TMI container tightly closed when not in use.[5][7]

o Store TMI in its original, sealed containers under an inert atmosphere of nitrogen or argon
with less than 50 ppm of oxygen.[5][7]

o Storage Environment:
o Store in a dry, cool, and well-ventilated place.[6][8][10]
o The storage area must be locked to restrict unauthorized access.[5][7]

o Store away from heat sources.[5][7] Do not allow the storage temperature to exceed 51°C
(125°F).[3]

e Incompatible Materials:
o Store TMI separately from incompatible materials, which include:
» Water[3][5][7]
» Oxidizing agents[3][5][7]

« Alkalis[5][7]
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= Bromine[5][7]
= Chlorine[5][7]
» Metal salts[5][7]
Emergency Procedures
In Case of a Spill:
o Evacuate all non-essential personnel from the area.[5][7]
» Do not use water to clean up the spill.[5][7]
e Remove all sources of ignition.[5][7]
o Cover the spill with a dry chemical extinguishing powder, lime, sand, or soda ash.[5][7]
o Allow the material to decompose or the fire to burn out completely.[5][7]

e Once the reaction has ceased, carefully sweep the material into a suitable container for
disposal.[5][7]

In Case of Fire:

e Use only dry chemical powder, soda ash, or lime to extinguish the fire.[3]

o NEVER use water, foam, or halogenated compounds.[3]

o If it can be done without risk, move the container away from the fire area.[3]
First Aid:

o Skin Contact: Immediately flush the affected area with large quantities of water. Remove
contaminated clothing if it is not stuck to the skin. Seek immediate medical attention.[3]

o Eye Contact: Immediately flush eyes with large quantities of water for at least 15 minutes,
holding the eyelids open.[3] Get immediate medical attention.[5]
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« Inhalation: Move the exposed person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call for immediate medical assistance.[10]

Visual Protocols
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Caption: Workflow for the safe handling of Trimethylindium.
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Container Management
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]
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Caption: Protocol for the safe storage of Trimethylindium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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